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A pioneering yet often overlooked achievement in early organic chemistry, the first synthesis of

dichloroiodomethane (CHCl₂I) was accomplished by the French chemist Georges-Simon

Serullas in 1824. This discovery, a direct extension of his groundbreaking work on iodoform,

marked a significant step in the nascent field of halogenated hydrocarbons. This technical

guide delves into the historical synthesis, experimental protocols, and the chemical principles

underlying Serullas's preparation of this mixed-halogen methane derivative.

Introduction
Georges-Simon Serullas, a prominent figure in 19th-century French chemistry, is widely

recognized for his discovery of iodoform (triiodomethane, CHI₃) in 1822.[1] Building upon this

work, Serullas investigated the reactivity of iodoform with other halogens, leading to the

isolation and characterization of dichloroiodomethane two years later.[2] At the time, the

structural theory of organic compounds was still in its infancy, making the synthesis and

identification of such "mixed" haloforms a considerable experimental challenge. This guide

aims to provide a detailed account of Serullas's original method, reconstructed from historical

chemical literature, for an audience of researchers, scientists, and professionals in drug

development who appreciate the foundational experiments of organic synthesis.

The Historical Synthesis: Reaction of Iodoform with
Chlorine
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Serullas's approach to synthesizing dichloroiodomethane was elegantly straightforward,

relying on the direct reaction of iodoform with chlorine gas. The underlying principle involves

the sequential substitution of iodine atoms in the iodoform molecule with the more reactive

chlorine atoms. While Serullas's original publication in the "Annales de chimie et de physique"

of the era provides the conceptual framework, detailed experimental parameters are best

reconstructed from compilations of historical chemical knowledge such as Gmelin's "Handbuch

der anorganischen Chemie."

Experimental Protocol
The following protocol is a representation of the historical method likely employed by Serullas

and his contemporaries for the preparation of dichloroiodomethane, often referred to

historically as "chloro-iodoforme."

Materials:

Iodoform (CHI₃)

Chlorine gas (Cl₂)

Apparatus for gas generation and purification

Distillation apparatus

Procedure:

Preparation of Iodoform: Iodoform was first synthesized, likely via the reaction of ethanol with

iodine in the presence of a base, a reaction now known as the haloform reaction, which

Serullas himself discovered.[2]

Reaction with Chlorine: A stream of dry chlorine gas was passed over or through a sample of

solid iodoform. The reaction is believed to proceed exothermically. It is plausible that the

iodoform was gently heated to facilitate the reaction and the removal of the product.

Isolation and Purification: The crude product, a liquid at room temperature, was likely

collected by condensation. Purification was achieved through distillation. Given the

rudimentary equipment of the time, this would have involved heating the liquid in a retort and
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collecting the fraction that vaporized and subsequently condensed at a specific temperature

range.

The reaction can be conceptually represented as:

CHI₃ + 2Cl₂ → CHCl₂I + ICl + ICl₃

It is important to note that the reaction likely produces a mixture of chlorinated iodo-methanes,

including monochloro-diiodomethane (CHClI₂) and chloroform (CHCl₃), depending on the

reaction conditions, particularly the stoichiometry of the chlorine gas used.[3]

Quantitative Data
Quantitative data from Serullas's original experiments are not readily available in modern

literature. However, established physical properties of dichloroiodomethane are summarized

below.

Property Value

Molecular Formula CHCl₂I

Molar Mass 210.83 g/mol

Appearance Colorless to yellowish liquid

Odor Chloroform-like

Boiling Point 131-132 °C

Density ~2.45 g/cm³

Solubility Insoluble in water; Soluble in ethanol, ether

Logical Workflow of the Discovery
The discovery of dichloroiodomethane can be seen as a logical progression from Serullas's

prior work. The following diagram illustrates the intellectual workflow that likely guided his

research.
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Logical progression of Serullas's research.

Reaction Pathway
The reaction of iodoform with chlorine proceeds through a series of substitution reactions.

While the detailed mechanism was unknown to Serullas, a simplified representation of the

pathway can be visualized as follows.
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Simplified reaction pathway for the chlorination of iodoform.

Conclusion
Georges-Simon Serullas's discovery of dichloroiodomethane in 1824 was a notable, albeit

less celebrated, achievement that expanded the known landscape of halogenated organic

compounds. His methodical investigation, building upon his own seminal discovery of iodoform,

exemplifies the logical progression of scientific inquiry in the formative years of organic

chemistry. The synthesis, while simple in concept, required considerable experimental skill to

execute and characterize the product with the tools available at the time. This historical

perspective not only illuminates the origins of a specific chemical compound but also provides

valuable insight into the experimental and intellectual framework of 19th-century chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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